Cas no 2172468-50-5 (4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid)

• Product Name: 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid
• CAS No: 2172468-50-5
• MF: C₂₆H₁₉ClN₂O₅
• MW: 474.892465829849
• CID: 5808303
• PubChem ID: 165555470
• Update Time: 2025-05-24

4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid
• 4-chloro-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]benzoic acid
• EN300-1551015
• 2172468-50-5

• Inchi： 1S/C26H19ClN2O5/c27-22-12-11-16(25(31)32)14-23(22)29-24(30)10-5-13-28-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,11-12,14,21H,13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KOLYBAGWLQVQPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.0982494g/mol
• Monoisotopic Mass: 474.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid

Introduction to 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid (CAS No. 2172468-50-5)

4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2172468-50-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, a chloro substituent, and an amide linkage. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in synthetic applications, particularly in the realm of peptide coupling and protease inhibition studies.

The structural complexity of 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid makes it a promising candidate for various biochemical and pharmacological investigations. The benzoic acid moiety is well-known for its role in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Additionally, the amide bond is a critical functional group in many biologically active molecules, often serving as a hinge region for protein interactions. The chloro substituent at the 4-position of the benzoic ring can influence electronic properties and metabolic stability, making it an attractive feature for drug design.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting specific proteases involved in pathological processes such as cancer, inflammation, and neurodegenerative diseases. The amine group attached to the Fmoc moiety in 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid provides a versatile site for further derivatization, enabling researchers to tailor the molecule for specific enzymatic targets. This adaptability has made it a valuable tool in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The Fmoc group itself is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal upon exposure to acidic conditions make it an ideal protecting group for amino acids during peptide assembly. Consequently, derivatives of 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid could serve as building blocks for constructing peptidomimetics or as probes to study enzyme mechanisms involving amino acid residues.

Recent advancements in computational chemistry have also highlighted the potential of 4-chloro-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2ynamidobenzoic acid as a scaffold for drug discovery. Molecular docking studies have demonstrated its binding affinity to various proteases, including those implicated in cancer progression. For instance, simulations suggest that this compound could interact with the active sites of matrix metalloproteinases (MMPs), which are known to degrade extracellular matrix components and contribute to tumor invasion. Similarly, its structural features may allow it to disrupt interactions between inflammatory cytokines and their receptors, offering a potential therapeutic strategy for chronic inflammatory diseases.

The synthesis of 4-chloro-[3-(4-{[(9H-fluoren-l0yl)methoxycarbonyl]amino}but-l)-2Ynamido]benzoic acid involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. The introduction of the Fmoc group necessitates careful control over reaction conditions to prevent side reactions, while the subsequent formation of the amide bond requires optimization to ensure high yields and purity. These challenges underscore the importance of robust synthetic methodologies in translating promising molecular designs into viable pharmaceutical candidates.

In conclusion, 4-chloro-[3-(4-{[(9H-fluoren-l0yl)methoxycarbonyl]amino}but-l)-2Ynamido]benzoic acid represents a fascinating compound with diverse applications in medicinal chemistry and biotechnology. Its structural features—combining a benzoic acid core with an amide linkage and an Fmoc-functionalized amine—make it a versatile tool for drug discovery and enzyme inhibition studies. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play pivotal roles in advancing our understanding of biological processes and developing next-generation therapeutics.